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Abstract

Aminodimethylpentafluorophenylsilane, a fluorinated organosilane, presents a unique
combination of properties stemming from its electron-withdrawing pentafluorophenyl group and
its reactive dimethylamino moiety. This guide provides a comprehensive overview of its
physicochemical properties, spectroscopic profile, synthesis, and reactivity. Furthermore, it
explores the potential applications of this and structurally related compounds in the field of drug
development, drawing on the established roles of organofluorine and organosilane compounds
in medicinal chemistry.

Chemical Identity and Physicochemical Properties

Aminodimethylpentafluorophenylsilane, also known by its systematic name N,N,1,1-
tetramethyl-1-(pentafluorophenyl)silanamine, is a specialized chemical compound with the CAS
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number 23761-75-3. Its molecular formula is CLOH12F5NSi, corresponding to a molecular

weight of 269.29 g/mol .[1]

While extensive experimental data for this specific compound is not readily available in public

literature, its properties can be inferred from related compounds and computational predictions.

A summary of its key identifiers and predicted physicochemical properties is presented below.

Table 1: Chemical Identifiers and Predicted Physicochemical Properties of

Aminodimethylpentafluorophenylsilane

Property Value Source

CAS Number 23761-75-3 [1]

Molecular Formula C10H12F5NSi [1]

Molecular Weight 269.29 g/mol [1]
N,N,1,1-tetramethyl-1-

IUPAC Name _ _
(pentafluorophenyl)silanamine
Dimethyl[dimethyl(pentafluorop

Synonyms [1]

henyl)silyllamine

Predicted Boiling Point

Data not available

Predicted Melting Point

Data not available

Predicted Density

Data not available

Predicted Refractive Index

Data not available

Predicted Solubility

Insoluble in water; Soluble in
organic solvents like diethyl

ether

[2]

Note: Predicted values are based on computational models and should be confirmed by

experimental data.

Spectroscopic Profile
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Detailed experimental spectroscopic data for Aminodimethylpentafluorophenyisilane is

scarce. However, based on the known spectral characteristics of related organosilicon and

fluorinated aromatic compounds, the following is a predicted spectroscopic profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR: The proton NMR spectrum is expected to show a singlet for the two methyl groups
attached to the silicon atom and another singlet for the two methyl groups of the
dimethylamino group. The chemical shifts would be influenced by the electronegativity of the
surrounding atoms.

13C NMR: The carbon NMR spectrum would display signals for the methyl carbons attached
to silicon, the methyl carbons of the dimethylamino group, and the carbons of the
pentafluorophenyl ring. The carbon signals of the pentafluorophenyl ring will exhibit coupling
with the fluorine atoms.

19F NMR: The fluorine-19 NMR spectrum is a key tool for characterizing this compound. It is
expected to show three distinct signals for the ortho, meta, and para fluorine atoms of the
pentafluorophenyl ring, with characteristic coupling patterns.

29Si NMR: The silicon-29 NMR spectrum would provide information about the chemical
environment of the silicon atom.

Infrared (IR) Spectroscopy

The IR spectrum of Aminodimethylpentafluorophenylsilane would likely exhibit

characteristic absorption bands corresponding to:

Si-C stretching vibrations.

C-N stretching vibrations.

Vibrations associated with the pentafluorophenyl group.

C-H stretching and bending vibrations of the methyl groups.

Mass Spectrometry (MS)
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The mass spectrum would show the molecular ion peak (M+) and characteristic fragmentation
patterns, including the loss of methyl groups and fragments corresponding to the
pentafluorophenylsilyl moiety.

Synthesis and Reactivity
Synthesis

A plausible synthetic route to Aminodimethylpentafluorophenylsilane involves the reaction
of chlorodimethylpentafluorophenylsilane with dimethylamine. This is a standard method for the

formation of aminosilanes.

Chlorodimethyl- + 2 (CH3)2NH
pentafluorophenylsilane

| Aminodimethyl- __+(CH3)2NH2CI Dimethylammonium
P> pentafluorophenylsilane chloride
Dimethylamine

Click to download full resolution via product page
Figure 1. Proposed synthesis of Aminodimethylpentafluorophenylsilane.

This reaction is typically carried out in an inert solvent, and a base may be used to scavenge
the hydrogen chloride byproduct.

Reactivity

The reactivity of Aminodimethylpentafluorophenylsilane is dictated by two main features:
the silicon-nitrogen bond and the pentafluorophenyl group.

« Silicon-Nitrogen Bond: The Si-N bond is susceptible to cleavage by various reagents,
particularly protic sources like water and alcohols, leading to the formation of silanols or
alkoxysilanes. This reactivity is a key aspect of its utility in synthesis.

o Pentafluorophenyl Group: The pentafluorophenyl group is a strong electron-withdrawing
group, which influences the reactivity of the silicon center. It makes the silicon atom more
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electrophilic and susceptible to nucleophilic attack. The aromatic ring itself can undergo
nucleophilic aromatic substitution, although this typically requires harsh conditions.

Applications in Drug Development

The incorporation of fluorine and silicon into drug candidates is a well-established strategy in
medicinal chemistry to enhance various properties.[3][4]

Role of Fluorine in Medicinal Chemistry

The introduction of fluorine atoms or fluorine-containing groups like the pentafluorophenyl
group can significantly impact a molecule's:

Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolism,
increasing the drug's half-life.

 Lipophilicity: Fluorination can increase lipophilicity, which can affect absorption, distribution,
and cell membrane permeability.

» Binding Affinity: The electronegativity of fluorine can lead to favorable interactions with
biological targets, enhancing binding affinity.

o pKa: The presence of fluorine can alter the acidity or basicity of nearby functional groups.

Role of Silanes in Drug Development

Silicon-containing compounds have been explored for various therapeutic applications. The
ability of silanes to act as bioisosteres for carbon and to modulate physicochemical properties
makes them attractive for drug design.

Potential of Aminodimethylpentafluorophenyisilane in
Drug Discovery

While specific applications of Aminodimethylpentafluorophenylsilane in drug development
are not yet widely reported, its structural features suggest several potential uses:

« Building Block for Novel Scaffolds: It can serve as a versatile building block for the synthesis
of more complex fluorinated organosilicon compounds with potential biological activity.
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» Derivatization Agent: The reactive amino group allows for its conjugation to other molecules,

potentially to improve their pharmacokinetic properties.

e Pro-drug Strategies: The labile Si-N bond could be exploited in pro-drug design, where the
active compound is released upon cleavage of this bond under physiological conditions.

Experimental Protocols
General Characterization Workflow

A standard workflow for the characterization of a synthesized batch of
Aminodimethylpentafluorophenylsilane would involve the following steps:

Synthesized Product

(N('IAH? ﬁgeﬁfﬁgggy GR Spectroscopy) Mass Spectrometr))

Data Analysis & Structure Confirmation

Purity Assessment
(e.g., GC-MS, HPLC)
(Characterized Compoun(D

Click to download full resolution via product page

Figure 2. General workflow for the characterization of
Aminodimethylpentafluorophenylsilane.

Step-by-Step Methodology:
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» NMR Spectroscopy: Dissolve a small sample of the compound in a suitable deuterated
solvent (e.g., CDCIs). Acquire tH, 13C, 1°F, and 2°Si NMR spectra to confirm the presence of
all expected functional groups and their connectivity.

» IR Spectroscopy: Obtain the infrared spectrum of the neat liquid or a solution to identify
characteristic vibrational frequencies.

o Mass Spectrometry: Analyze the sample using a mass spectrometer (e.g., using electron
ionization) to determine the molecular weight and fragmentation pattern.

o Purity Assessment: Employ techniques like Gas Chromatography-Mass Spectrometry (GC-
MS) or High-Performance Liquid Chromatography (HPLC) to assess the purity of the
synthesized compound.

Conclusion

Aminodimethylpentafluorophenylsilane is a fascinating molecule with significant potential in
synthetic chemistry and, by extension, in the development of new therapeutic agents. Its
unique combination of a reactive aminosilane functionality and an electron-deficient aromatic
system provides a rich platform for further chemical exploration. As the demand for novel drug
candidates with improved pharmacological profiles continues to grow, the strategic
incorporation of elements like fluorine and silicon, as exemplified in this compound, will
undoubtedly play an increasingly important role. Further research to fully elucidate the
experimental physicochemical properties and explore the reactivity of
Aminodimethylpentafluorophenylsilane is warranted and is expected to unlock new
avenues in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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